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Compound of Interest

Compound Name: Chlorophenol red

Cat. No.: B1198410 Get Quote

An In-depth Technical Guide to Chlorophenol Red for Researchers and Drug Development

Professionals

Introduction
Chlorophenol red is a sulfonephthalein dye widely recognized for its utility as a pH indicator.

[1] Its distinct and sensitive color change within a specific pH range makes it an invaluable tool

in a multitude of scientific and industrial applications, from classical acid-base titrations to

advanced biochemical assays and pharmaceutical research.[1][2] This technical guide provides

a comprehensive overview of Chlorophenol red, detailing its chemical properties, diverse

applications, and relevant experimental methodologies for professionals in research and drug

development.

Chemical and Physical Properties
The fundamental properties of Chlorophenol red are summarized in the table below, providing

key data for laboratory use and experimental design.
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Property Value Citations

CAS Number 4430-20-0 [2][3][4]

Molecular Formula C₁₉H₁₂Cl₂O₅S [2][3][4]

Molecular Weight 423.27 g/mol [2][3][4]

Synonyms

3',3''-

Dichlorophenolsulfonaphthalei

n

[2][4]

Appearance
Reddish-brown to green or

brown powder
[2][3]

Melting Point 261 °C [2][3]

pH Transition Range
pH 4.8 (Yellow) to pH 6.7

(Violet/Red)
[1][3][5]

Storage Conditions
Store at room temperature,

below +30°C
[2][3][5]

Applications in Research and Drug Development
Chlorophenol red's versatility extends across numerous research disciplines. Its primary

applications are detailed below.

pH Indication: It is extensively used as a pH indicator in laboratories for titrations and

biochemical assays due to its clear color transition.[1][2][6] In microbiology, it is added to

culture media to monitor pH changes resulting from microbial growth and metabolic activity.

[1][2]

Pharmaceutical Research: In the pharmaceutical industry, it aids in the formulation and

stability testing of drugs by ensuring the pH remains within an optimal range for efficacy and

safety.[2]

Enzyme Assays: The compound serves as an optical transducer for monitoring enzyme

activity. For instance, it is used in assays for acetylcholinesterase inhibition.[3][7]

Furthermore, a derivative, Chlorophenol Red-β-D-galactopyranoside, is a well-established
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chromogenic substrate for β-galactosidase, an enzyme widely used as a reporter gene in

molecular biology.[8] Hydrolysis of this substrate by the enzyme releases Chlorophenol red,

resulting in a measurable color change.[8]

Analytical Chemistry: It is employed in the selective determination of chlorine dioxide in

drinking water.[3][4] It is also used in the detection of substances like nicotine and

cannabinoids on vaping device surfaces.[3]

Cell Biology: In cell culture, it functions as a pH indicator in the growth medium to visually

monitor the health and metabolic activity of cells.[2] It has also been utilized in assays to

detect transformed plant colonies.[3][7]

Biosensors: Due to its electrochemical properties, Chlorophenol red can be used as a

chromogenic label in the development of electroanalytical devices, such as those for

detecting pathogens like Escherichia coli.[9][10]

Experimental Protocols and Methodologies
Preparation of a Standard Indicator Solution
A standard solution of Chlorophenol red for use as a pH indicator can be prepared as follows:

Dissolution: Dissolve a small quantity of Chlorophenol red powder in distilled water or

ethanol.[1]

Concentration Adjustment: Adjust the final concentration based on the specific requirements

of the experiment. A 0.1% solution is common for general use.[6]

Storage: Store the prepared solution in a cool, dark place to maintain its stability.[1]

General Protocol for pH Measurement
Sample Preparation: Prepare the aqueous sample whose pH needs to be determined.

Indicator Addition: Add a few drops of the Chlorophenol red indicator solution to the

sample.[1]
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Observation: Observe the resulting color change. A yellow color indicates a pH at or below

4.8, while a violet or red color indicates a pH at or above 6.7.[1][3] Shades in between

correspond to the transition range.

Methodology for β-Galactosidase Activity Assay
This protocol describes a typical colorimetric assay using Chlorophenol Red-β-D-

galactopyranoside (CPRG) as a substrate.

Reagent Preparation:

Prepare a lysis buffer appropriate for the cell or tissue type being assayed.

Prepare an assay buffer (e.g., sodium phosphate buffer, pH 7.0) containing β-

mercaptoethanol.[11]

Prepare the CPRG substrate solution by dissolving it in the assay buffer to the desired

final concentration.

Sample Lysate Preparation: Lyse the cells or tissues expressing the β-galactosidase enzyme

to release the cellular contents. Centrifuge to pellet debris and collect the supernatant

containing the enzyme.

Enzyme Reaction:

In a microplate well or cuvette, combine the cell lysate with the CPRG substrate solution.

Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific period.

Signal Detection: The β-galactosidase enzyme will hydrolyze the CPRG substrate, releasing

Chlorophenol red.[8] This results in the development of a red color.

Quantification: Measure the absorbance of the solution at or near the maximum absorbance

wavelength of Chlorophenol red (approximately 572-575 nm).[9][11] The intensity of the

color is directly proportional to the enzyme activity.

Visualizations
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Logical Relationship: pH-Dependent Color Change
The following diagram illustrates the chemical equilibrium of Chlorophenol red, which is

responsible for its function as a pH indicator. In acidic conditions, the protonated form is

predominant, appearing yellow. As the pH increases, it deprotonates to its conjugate base,

which exhibits a violet/red color.

pH Scale Chlorophenol Red State

Acidic (H⁺)

Basic (OH⁻)

Increase pHDecrease pH

Protonated Form
(Yellow)

Deprotonated Form
(Violet/Red)

Loses H⁺ Gains H⁺

Click to download full resolution via product page

Caption: pH-dependent equilibrium and color transition of Chlorophenol red.

Experimental Workflow: Enzyme Assay Using a CPRG
Substrate
This diagram outlines the sequential steps involved in a typical colorimetric enzyme assay

using a Chlorophenol red-based substrate like CPRG.
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1. Prepare Cell Lysate
(Contains β-galactosidase)

3. Mix Lysate and Substrate

2. Prepare CPRG Substrate Solution
(Colorless)

4. Incubate at 37°C
(Enzymatic Reaction Occurs)

5. Color Development
(CPRG → Chlorophenol Red)

6. Measure Absorbance
(at ~575 nm)

7. Analyze Data
(Quantify Enzyme Activity)

Click to download full resolution via product page

Caption: Workflow for a β-galactosidase assay using a chromogenic CPRG substrate.

Conclusion
Chlorophenol red is a robust and versatile chemical compound with significant utility in

research, clinical diagnostics, and drug development. Its reliability as a pH indicator, coupled

with its application in sensitive enzyme assays and biosensing technologies, makes it an

essential tool for scientists and researchers. A thorough understanding of its properties and

methodologies is key to leveraging its full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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